1-(1-(Benzofuran-2-yl)propan-2-yl)-3-(3,4-dimethoxybenzyl)urea
Description
1-(1-(Benzofuran-2-yl)propan-2-yl)-3-(3,4-dimethoxybenzyl)urea is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized through different methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in lab experiments.
Scientific Research Applications
Anticancer Properties
Benzofuran-2-yl-DMBU has demonstrated promising anticancer activity. Researchers have investigated its effects on cancer cell lines, particularly in inhibiting cell proliferation and inducing apoptosis. Mechanistic studies suggest that it interferes with key cellular pathways involved in cancer progression, making it a potential candidate for novel chemotherapeutic agents .
Anti-inflammatory Activity
Inflammation plays a crucial role in various diseases. Benzofuran-2-yl-DMBU has been studied for its anti-inflammatory effects. It modulates inflammatory mediators, such as cytokines and prostaglandins, which could be beneficial in conditions like rheumatoid arthritis, inflammatory bowel disease, and neuroinflammation .
Neuroprotective Effects
The compound’s ability to protect neurons from damage has intrigued neuroscientists. Benzofuran-2-yl-DMBU shows promise in preventing oxidative stress, reducing neuroinflammation, and enhancing neuronal survival. These properties make it a potential therapeutic agent for neurodegenerative disorders like Alzheimer’s and Parkinson’s disease .
Antimicrobial Activity
Researchers have explored Benzofuran-2-yl-DMBU’s antimicrobial potential. It exhibits inhibitory effects against bacteria, fungi, and even some drug-resistant strains. Its unique chemical structure contributes to its broad-spectrum activity, making it a candidate for novel antimicrobial agents .
Cardiovascular Applications
Studies have investigated the compound’s impact on cardiovascular health. Benzofuran-2-yl-DMBU may have vasodilatory effects, potentially improving blood flow and reducing hypertension. Additionally, it could protect against ischemic injury by modulating oxidative stress and inflammation .
Antidiabetic Properties
Benzofuran-2-yl-DMBU has shown promise in managing diabetes. It may enhance insulin sensitivity, regulate glucose metabolism, and reduce complications associated with hyperglycemia. Further research is needed, but its potential as an antidiabetic agent is intriguing .
properties
IUPAC Name |
1-[1-(1-benzofuran-2-yl)propan-2-yl]-3-[(3,4-dimethoxyphenyl)methyl]urea |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N2O4/c1-14(10-17-12-16-6-4-5-7-18(16)27-17)23-21(24)22-13-15-8-9-19(25-2)20(11-15)26-3/h4-9,11-12,14H,10,13H2,1-3H3,(H2,22,23,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ABBSSZNNEBQQGT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC1=CC2=CC=CC=C2O1)NC(=O)NCC3=CC(=C(C=C3)OC)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(1-(Benzofuran-2-yl)propan-2-yl)-3-(3,4-dimethoxybenzyl)urea | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-{[2-chloro-5-(hydroxymethyl)phenyl]amino}-N-(1-cyano-1,2-dimethylpropyl)acetamide](/img/structure/B2781916.png)
![Ethyl 4-({4-[(4-methylphenyl)amino]pteridin-2-yl}amino)benzoate](/img/structure/B2781923.png)
![1-(4-(2-Fluorophenoxy)-[1,4'-bipiperidin]-1'-yl)-2-(thiophen-2-yl)ethan-1-one](/img/structure/B2781930.png)
